Cas no 2166539-35-9 (Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate)

Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate is a specialized morpholine derivative featuring both cyano and tert-butoxycarbonyl (Boc) functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the Boc group enhances its stability and facilitates selective deprotection under mild acidic conditions, while the cyano group offers versatility for further functionalization. Its rigid morpholine backbone contributes to stereochemical control in synthetic pathways. The compound is valued for its high purity, consistent reactivity, and compatibility with a range of reaction conditions, making it a reliable building block for complex molecular architectures.

Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate structure

2166539-35-9 structure

Product Name:Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate

CAS No:2166539-35-9

MF:C₁₁H₁₈N₂O₃

MW:226.272222995758

CID:6269423

PubChem ID:165912536

Update Time:2026-03-11

Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- SY345540
- 2166539-35-9
- MFCD32810414
- AT38331
- EN300-5530786
- tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate
- 4-Boc-2-methylmorpholine-2-carbonitrile
- Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate
- Inchi： 1S/C11H18N2O3/c1-10(2,3)16-9(14)13-5-6-15-11(4,7-12)8-13/h5-6,8H2,1-4H3
- InChI Key： BOCISCSPTQHNMQ-UHFFFAOYSA-N
- SMILES： O1CCN(C(=O)OC(C)(C)C)CC1(C#N)C

Computed Properties

Exact Mass: 226.13174244g/mol
Monoisotopic Mass: 226.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 62.6Å²

Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate Pricemore >>

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